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Compound of Interest

Compound Name: Percoll

Cat. No.: B13388388

Essential safety protocols and operational plans for the use of Percoll, ensuring the protection
of laboratory personnel and the integrity of research outcomes. This guide provides immediate,
actionable information for researchers, scientists, and drug development professionals,
reinforcing our commitment to laboratory safety and building trust through value-added
information beyond the product itself.

Personal Protective Equipment (PPE) for Handling
Percoll

While Percoll is generally not considered a hazardous substance, adherence to standard
laboratory safety practices is paramount. The following personal protective equipment is
recommended to minimize exposure and ensure a safe handling environment.
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PPE Category Recommendation Rationale

Provides a sufficient barrier

against splashes and

incidental contact. Given the
) o lack of specific chemical

Hand Protection Nitrile or Neoprene Gloves o

compatibility data for Percoll,

selecting gloves with broad

chemical resistance is a

prudent measure.

Offers 360-degree protection
_ _ from splashes and airborne
Eye Protection Chemical Splash Goggles o )
droplets, which is superior to

safety glasses.[1]

] Protects skin and personal
Body Protection Laboratory Coat ) ) )
clothing from potential spills.

Operational and Disposal Plans

Proper handling and disposal of Percoll and associated waste are crucial for maintaining a
safe and compliant laboratory environment.

Spills and Cleanup

In the event of a Percoll spill, follow these steps:
 Notification: Alert others in the immediate vicinity of the spill.

o Containment: For liquid spills, surround the area with absorbent material to prevent
spreading.

o Cleanup: Absorb the spilled Percoll with an inert material such as sand, earth, or vermiculite.
For solid spills, carefully sweep up the material to avoid creating dust.

o Disposal: Place the absorbed material or swept-up solid waste into a designated, leak-proof
container labeled as "Chemical Waste."
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o Decontamination: Clean the spill area with soap and water.

Disposal Plan

The disposal of Percoll and Percoll-contaminated materials must comply with local, state, and
federal regulations. As a general guideline:

e Unused Percoll: Treat as non-hazardous chemical waste. Dispose of it through your
institution's hazardous waste management program or a licensed chemical waste disposal
contractor.

o Used Percoll Solutions: Percoll solutions that have been used for cell separation will
contain biological material. These should be collected in a clearly labeled, leak-proof
container. Depending on institutional policies, this may require autoclaving before disposal
as chemical waste.

o Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes)
contaminated with Percoll should be placed in a designated chemical waste container.
Reusable glassware should be thoroughly rinsed with water before washing. The rinsate
should be collected and disposed of as chemical waste.

Experimental Protocol: Separation of Lymphocytes
from Peripheral Blood Using a Discontinuous
Percoll Gradient

This protocol provides a step-by-step guide for the isolation of lymphocytes from peripheral
blood mononuclear cells (PBMCs) using a discontinuous Percoll gradient.

Materials

e Percoll
e 10x Hanks' Balanced Salt Solution (HBSS) or 1.5 M NacCl
e 1x Hanks' Balanced Salt Solution (HBSS) or 0.15 M NacCl

e PBMC sample
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 Sterile centrifuge tubes (15 mL or 50 mL)
o Sterile pipettes

o Centrifuge with a swinging-bucket rotor

Procedure

o Preparation of Isotonic Percoll (100%):

o Mix 9 parts of Percoll with 1 part of 10x HBSS or 1.5 M NaCl to create a stock isotonic
Percoll (SIP) solution.

o Preparation of Percoll Gradients:

o Prepare different concentrations of Percoll (e.g., 70%, 60%, 50%) by diluting the 100%
isotonic Percoll with 1x HBSS or 0.15 M NacCl.

e Layering the Gradient:

o Carefully layer the Percoll solutions of decreasing density into a centrifuge tube, starting
with the highest density at the bottom. For example, in a 15 mL tube, you might layer 3 mL
of 70% Percoll, followed by 3 mL of 60% Percoll, and then 3 mL of 50% Percoll.

e Sample Loading:
o Carefully layer the PBMC suspension on top of the Percoll gradient.
o Centrifugation:

o Centrifuge the tubes at 400-500 x g for 20-30 minutes at room temperature with the brake
off.

e Cell Collection:

o After centrifugation, lymphocytes will be concentrated at the interface between the upper
two Percoll layers.

o Carefully aspirate and discard the upper layers.
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o Collect the lymphocyte layer using a sterile pipette and transfer it to a new centrifuge tube.

e Washing:

o Wash the collected lymphocytes by adding an excess of 1x HBSS or 0.15 M NaCl and
centrifuging at 250 x g for 10 minutes.

o Discard the supernatant and resuspend the cell pellet in the appropriate medium for your
downstream application.

Safety and Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
Percoll, from initial preparation to final disposal.
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Percoll Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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